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Compound of Interest

Compound Name: Rubropunctamine

Cat. No.: B1680260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for

the handling of Rubropunctamine. The information herein is intended to ensure the safety of

laboratory personnel and to provide a framework for the responsible management of this

compound.

Compound Information and Hazard Identification
Rubropunctamine is a red azaphilone pigment produced by fungi of the Monascus genus. It is

recognized for its antimicrobial and anti-inflammatory properties. However, it is crucial to note

that Rubropunctamine is also reported to be potentially embryotoxic and teratogenic.

Chemical and Physical Properties

Property Value

CAS Number 514-66-9

Molecular Formula C₂₁H₂₃NO₄

Molecular Weight 353.41 g/mol

Appearance Red Pigment

Storage Store at -20°C
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Hazard Statement: While a specific Safety Data Sheet (SDS) from one supplier indicates no

potential health effects, other sources highlight that Rubropunctamine is potentially

embryotoxic and teratogenic[1]. Given this conflicting information and the serious nature of

potential reproductive toxicity, it is imperative to handle Rubropunctamine with the highest

degree of caution, treating it as a hazardous compound.

Personal Protective Equipment (PPE)
Due to the potential for embryotoxicity and teratogenicity, a stringent PPE protocol is

mandatory when handling Rubropunctamine in any form (powder or solution).

Recommended PPE for Handling Rubropunctamine:

PPE Category Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection against potential

tears or punctures.

Eye Protection
Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes of liquids or airborne

powder.

Lab Coat
A disposable, back-closing,

long-sleeved gown.

Protects skin and personal

clothing from contamination.

Disposable gowns prevent the

spread of the compound

outside the laboratory.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Prevents inhalation of the

powdered form of the

compound.

Footwear
Closed-toe shoes. Shoe

covers are recommended.

Protects feet from spills. Shoe

covers prevent the tracking of

contaminants out of the work

area.
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Operational Plan: Step-by-Step Handling
Procedures
All work with Rubropunctamine must be conducted in a designated area within a certified

chemical fume hood to minimize inhalation exposure.

Step 1: Preparation

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before handling the compound.

Don all required PPE as specified in the table above.

Step 2: Handling Powdered Rubropunctamine

Handle the solid compound in a chemical fume hood.

Use a spatula or other appropriate tools to weigh and transfer the powder. Avoid creating

dust.

If creating a stock solution, add the solvent to the vial containing the powder slowly to avoid

splashing.

Step 3: Handling Rubropunctamine Solutions

All manipulations of solutions should be performed in a chemical fume hood.

Use appropriate pipettes and containers to transfer liquids.

Cap all containers tightly when not in use.

Step 4: Post-Handling

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)

followed by a cleaning agent.
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Carefully remove and dispose of all disposable PPE in the designated hazardous waste

container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste contaminated with Rubropunctamine must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves, bench paper)

must be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: All liquid waste containing Rubropunctamine should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not dispose of

Rubropunctamine solutions down the drain.

Empty Containers: Empty containers that held Rubropunctamine should be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste[2]. After rinsing, the container can be disposed of as regular lab glass or plastic waste.

Experimental Protocols
Extraction and Purification of Rubropunctamine from Monascus purpureus

This protocol is a general guideline based on published methods[3][4].

Fermentation: Culture Monascus purpureus in a suitable broth medium.

Extraction: After fermentation, harvest the mycelia by filtration. Extract the pigments from the

mycelia using an appropriate solvent, such as ethanol. The extraction of red pigments can be

influenced by the pH of the solvent; acidified ethanol (pH 2 or 4) is sometimes used to

prevent the conversion of orange pigments to red pigments[4].

Purification: The crude extract can be purified using a combination of techniques:

Thin-Layer Chromatography (TLC): To identify the presence of Rubropunctamine.

Column Chromatography: Using silica gel to separate the different pigments.
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High-Performance Liquid Chromatography (HPLC): For final purification to obtain high-

purity Rubropunctamine.

PTP1B Inhibition Assay

Protein Tyrosine Phosphatase 1B (PTP1B) is a negative regulator of the insulin signaling

pathway. The following is a general protocol to assess the inhibitory effect of

Rubropunctamine on PTP1B activity.

Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM citrate, pH 6.0, 0.1 M NaCl, 1 mM

DTT, and 1 mM EDTA).

Incubation: In a 96-well plate, add the reaction buffer, human recombinant PTP1B enzyme,

and varying concentrations of Rubropunctamine.

Substrate Addition: Initiate the reaction by adding a substrate such as p-nitrophenyl

phosphate (pNPP).

Measurement: Incubate the plate at 37°C. The reaction is stopped by adding NaOH, and the

absorbance is measured at 405 nm to quantify the amount of p-nitrophenol produced.

Data Analysis: The inhibitory activity of Rubropunctamine is determined by comparing the

enzyme activity in the presence of the compound to the control (enzyme without inhibitor).

The IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%) can then

be calculated.

Quantitative Data
Biological Activity Test System Result

Inhibition of Epstein-Barr virus

early antigen (EBV-EA)

activation

TPA-induced in vitro assay
IC₅₀: 433 mol ratio/32 pmol

TPA[1]

Anti-inflammatory activity
TPA-induced inflammation in

mice
ID₅₀: 0.32 mg/ear[1]
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Biosynthesis of Rubropunctamine

Biosynthesis of Rubropunctamine
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Caption: Simplified biosynthesis of Rubropunctamine.
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Insulin Signaling Pathway and PTP1B Inhibition
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Caption: Rubropunctamine inhibits PTP1B, a negative regulator of insulin signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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